Cas no 824431-88-1 (1H-Imidazole, 2-cyclopropyl-4-iodo-1-(1-methylethyl)-)

• Product Name: 1H-Imidazole, 2-cyclopropyl-4-iodo-1-(1-methylethyl)-
• CAS No: 824431-88-1
• MF: C₉H₁₃IN₂
• MW: 276.117394208908
• MDL: MFCD27929279
• CID: 690745
• PubChem ID: 21985390
• Update Time: 2025-06-08

1H-Imidazole, 2-cyclopropyl-4-iodo-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-cyclopropyl-4-iodo-1-(1-methylethyl)-
• 2-Cyclopropyl-4-iodo-1-isopropyl-1H-imidazole
• 2-cyclopropyl-4-iodo-1-propan-2-ylimidazole
• CS-0433177
• YGFBYNWESVYIKL-UHFFFAOYSA-N
• DTXSID90621187
• SCHEMBL5042304
• 2-Cyclopropyl-4-iodo-1-(propan-2-yl)-1H-imidazole
• 824431-88-1

• MDL： MFCD27929279
• Inchi： 1S/C9H13IN2/c1-6(2)12-5-8(10)11-9(12)7-3-4-7/h5-7H,3-4H2,1-2H3
• InChI Key： YGFBYNWESVYIKL-UHFFFAOYSA-N
• SMILES： IC1=CN(C(C)C)C(C2CC2)=N1

Computed Properties

• Exact Mass: 276.01235g/mol
• Monoisotopic Mass: 276.01235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-Imidazole, 2-cyclopropyl-4-iodo-1-(1-methylethyl)-

1H-Imidazole, 2-cyclopropyl-4-iodo-1-(1-methylethyl)- (CAS No. 824431-88-1): A Comprehensive Overview

1H-Imidazole, 2-cyclopropyl-4-iodo-1-(1-methylethyl)-, identified by its CAS number 824431-88-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazole class, a structural motif widely recognized for its presence in numerous bioactive molecules and pharmaceutical agents. The unique substitution pattern of this molecule, featuring a cyclopropyl group at the 2-position, an iodo substituent at the 4-position, and an isobutyl group at the 1-position, endows it with distinct chemical and pharmacological properties that make it a valuable scaffold for medicinal chemistry investigations.

The structural features of 1H-Imidazole, 2-cyclopropyl-4-iodo-1-(1-methylethyl)- contribute to its potential utility in the design of novel therapeutic agents. The presence of the iodo group at the 4-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the synthesis of complex organic molecules. Additionally, the cyclopropyl ring introduces steric hindrance and electronic effects that can modulate the binding affinity and selectivity of the compound towards biological targets.

In recent years, there has been a surge in research focused on developing new imidazole derivatives with enhanced pharmacological properties. The compound 1H-Imidazole, 2-cyclopropyl-4-iodo-1-(1-methylethyl)- has been explored in several preclinical studies as a potential lead for drug discovery. Its unique structure suggests that it may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, studies have indicated that imidazole derivatives can interact with target proteins involved in cancer metabolism and signaling pathways, making them promising candidates for anticancer therapy.

The cyclopropyl substituent in 1H-Imidazole, 2-cyclopropyl-4-iodo-1-(1-methylethyl)- has been shown to enhance the metabolic stability of related compounds, reducing their susceptibility to degradation by cytochrome P450 enzymes. This property is particularly valuable in pharmaceutical development, as it can lead to improved bioavailability and prolonged therapeutic effects. Furthermore, the iodo group provides a handle for further chemical modifications, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1H-Imidazole, 2-cyclopropyl-4-iodo-1-(1-methylethyl)- with various biological targets. These studies have revealed that the compound can bind to enzymes such as kinases and phosphodiesterases with high affinity. Such interactions are crucial for developing drugs that can modulate cellular processes involved in diseases like diabetes and cardiovascular disorders. The isobutyl group at the 1-position of the imidazole ring also contributes to the overall shape and electronic distribution of the molecule, influencing its ability to interact with biological targets.

The synthesis of 1H-Imidazole, 2-cyclopropyl-4-iodo-1-(1-methylethyl)- involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Recent methodologies have focused on developing greener synthetic routes that minimize waste and reduce environmental impact. For example, catalytic iodination techniques have been employed to introduce the iodo substituent efficiently without generating hazardous byproducts. These advancements align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of pharmaceutical manufacturing.

In conclusion, 1H-Imidazole, 2-cyclopropyl-4-iodo-1-(1-methylethyl)- (CAS No. 824431-88-1) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The combination of a cyclopropyl group, an iodo substituent, and an isobutyl group creates a versatile scaffold for drug discovery efforts targeting various human diseases. As research continues to uncover new biological functions and synthetic strategies for this compound class, it is expected that additional derivatives will emerge as promising candidates for clinical development.